Ethanol, 2-hexadecylthio-
Cat. No. B8744757
M. Wt: 302.6 g/mol
InChI Key: PDOIABQTPMOHQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06030960
Procedure details
Thioethanol (5.0 g, 64 mmol), hexadecyl bromide (25.0 g, 82 mmol), and KOH (4.5 g, 80 mmol) were combined in 95% EtOH (150 mL). The reaction mixture was stirred at room temperature overnight and then diluted with H2O. The precipitate was collected and recrystallized from MeOH to provide the thioether: 19.0 g, 96%; mp 50° C.; NMR (300 MHz, CDCl3) δ 0.89 (t, 3 H, CH3), 1,30 (m, 26 H, (CH2)13), 1.60 (m, 2 H, CH2CH2S), 2.52 (t, 2 H, SCH2), 2.72 (m, 2 H, CH2S), 3.72 (m, 2 H, CH2OH).
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH2:2][SH:3].[CH2:4](Br)[CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19].[OH-:21].[K+]>CCO.O>[CH2:4]([S:3][CH2:2][CH2:1][OH:21])[CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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CCS
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Step Two
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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C(CCCCCCCCCCCCCCC)Br
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Step Three
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Name
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Quantity
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4.5 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Four
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CCO
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The precipitate was collected
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from MeOH
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
